5-fluoro-N-methylpyridin-2-amine hydrochloride

• IUPAC Name: 5-fluoro-N-methylpyridin-2-amine;hydrochloride
• InChI: InChI=1S/C6H7FN2.ClH/c1-8-6-3-2-5(7)4-9-6;/h2-4H,1H3,(H,8,9);1H
• InChI Key: MZOSADUXAIUYOD-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(C=C1)F.Cl
• Molecular Formula: C6H8ClFN2
• Molecular Weight: 162.59 g/mol

Description

5-Fluoro-N-methylpyridin-2-amine hydrochloride is a chemical compound with the CAS Number: 868636-72-0. It has a molecular weight of 126.13. The compound is typically stored in a dark place, under an inert atmosphere, at room temperature. It is a liquid that can range in color from colorless to light yellow to yellow.

Molecular Structure Analysis

The IUPAC name for this compound is 5-fluoro-N-methyl-2-pyridinamine. The InChI Code is 1S/C6H7FN2/c1-8-6-3-2-5(7)4-9-6/h2-4H,1H3,(H,8,9). This indicates the compound has a pyridine ring with a fluorine atom at the 5th position and a methylamine group attached to the nitrogen in the ring.

Physical And Chemical Properties Analysis

5-Fluoro-N-methylpyridin-2-amine hydrochloride is a liquid at room temperature. It has a molecular weight of 126.13. The compound is typically stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Chemical Reactions and Synthesis

5-Fluoro-N-methylpyridin-2-amine hydrochloride is involved in various chemical reactions and syntheses. For instance, Brewis et al. (1974) studied the kinetics of reactions of substituted α-halogenopyridines with aniline, N-methyl-, and N-ethyl-aniline in different solvents. They specifically examined the rate coefficients for these reactions, which are essential for understanding the reactivity and potential applications of compounds like 5-fluoro-N-methylpyridin-2-amine hydrochloride (Brewis, Chapman, Paine, Shorter, & Wright, 1974).

Catalyst-Free Amination

A notable application of this compound is in catalyst-free amination reactions. Abel et al. (2015) investigated catalyst-free reactions of 2-fluoropyridine with amines and diamines, demonstrating that amines without secondary alkyl substituents react with 2-fluoropyridine to yield N-(pyridin-2-yl) derivatives (Abel, Grigorova, Averin, Maloshitskaya, Popov, Butov, Savelyev, Orlinson, Novakov, & Beletskaya, 2015). Similarly, Li et al. (2018) developed an efficient method for synthesizing 2-aminopyridine derivatives via nucleophilic substitution and hydrolysis of 2-fluoropyridine and acetamidine hydrochloride (Li, Huang, Liao, Shao, & Chen, 2018).

Drug Synthesis and Functionalization

The synthesis and functionalization of 5-fluoro-N-methylpyridin-2-amine hydrochloride are significant in drug development. Pesti et al. (2000) describe the synthesis of 10,10-Bis[(2-fluoro-4-pyridinyl)methyl]-9(10H)-anthracenone, a cognition enhancer drug candidate, where 2-fluoro-4-methylpyridine plays a critical role (Pesti, Huhn, Yin, Xing, Fortunak, & Earl, 2000).

Studies on Conformational Analysis

The compound is also used in conformational analysis studies. Ribet et al. (2005) conducted a detailed conformational analysis and crystal structure study of a compound structurally related to 5-fluoro-N-methylpyridin-2-amine hydrochloride, which aids in understanding the physical and chemical properties of such compounds (Ribet, Pena, Maurel, Belin, Tillard, Vacher, Bonnaud, Colpaert, 2005).

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305 (IF IN EYES), P351 (Rinse cautiously with water for several minutes), and P338 (Remove contact lenses, if present and easy to do. Continue rinsing).